Cas no 32768-97-1 (1, 3-Friedelanedione)

• Product Name: 1, 3-Friedelanedione
• CAS No: 32768-97-1
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 1998475
• Update Time: 2025-04-21

1, 3-Friedelanedione Chemical and Physical Properties

Names and Identifiers

• 1, 3-Friedelanedione
• 3alpha-hydroxy-1-oxofriedelan

• Inchi： 1S/C30H48O2/c1-19-20(31)17-21(32)24-27(19,5)10-9-22-28(24,6)14-16-30(8)23-18-25(2,3)11-12-26(23,4)13-15-29(22,30)7/h19,22-24H,9-18H2,1-8H3
• InChI Key： CIYYAWPHDGBGKJ-UHFFFAOYSA-N
• SMILES： CC1C2(CCC3C4(C(C5C(CC4)(C)CCC(C)(C)C5)(C)CCC3(C2C(=O)CC1=O)C)C)C

Computed Properties

• Exact Mass: 440.365
• Monoisotopic Mass: 440.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids